Cas no 1251556-37-2 (N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251556-37-2
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 5955047
• PubChem ID: 39293464
• Update Time: 2025-07-20

N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• 1251556-37-2
• F3406-7703
• AKOS024485417
• N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide

• Inchi： 1S/C22H23N5O2/c1-16-7-9-19(10-8-16)27-15-20(24-25-27)22(29)26-13-11-18(12-14-26)23-21(28)17-5-3-2-4-6-17/h2-10,15,18H,11-14H2,1H3,(H,23,28)
• InChI Key： NQZGDXYIQCRZLG-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CN(C3=CC=C(C)C=C3)N=N2)=O)CC1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 389.18517499g/mol
• Monoisotopic Mass: 389.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.1Ų

Additional information on N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

Professional Introduction to N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251556-37-2)

N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251556-37-2, represents a novel molecular entity with a complex structural framework. The presence of multiple functional groups, including a benzamide moiety and a triazole ring, makes it a subject of considerable interest for its potential biological activities and pharmacological properties.

The molecular structure of N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is characterized by its intricate arrangement of atoms and bonds. The benzamide group, known for its role in various pharmaceutical applications, contributes to the compound's solubility and bioavailability. Additionally, the triazole ring introduces a unique electronic and steric environment that can influence the compound's interactions with biological targets. This combination of features makes it an attractive candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of new therapeutic agents that leverage the properties of heterocyclic compounds. The triazole moiety, in particular, has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. By incorporating a triazole ring into the molecular structure of N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide, researchers aim to enhance the compound's pharmacological activity and broaden its therapeutic applications.

The benzamide group in this compound also plays a crucial role in its potential biological activity. Benzamides are well-known for their ability to modulate various biological pathways, including those involved in pain perception, inflammation, and neurotransmitter signaling. The presence of this group in N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide suggests that it may exhibit similar effects, making it a promising candidate for the development of new drugs targeting these conditions.

Recent studies have begun to explore the potential applications of N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide in various therapeutic areas. One area of particular interest is its potential as an anti-inflammatory agent. Inflammation is a key mechanism underlying many chronic diseases, including arthritis and autoimmune disorders. The ability of this compound to modulate inflammatory pathways could make it a valuable addition to the arsenal of drugs used to treat these conditions.

Another area where N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-y]benzamide shows promise is in the treatment of neurological disorders. The compound's interaction with neurotransmitter systems suggests that it may have effects on brain function and could be used to treat conditions such as depression, anxiety, and neurodegenerative diseases. Further research is needed to fully understand these potential applications and to determine the most effective ways to utilize this compound in therapeutic settings.

The synthesis of N-{1-1-(4-methylphenyl)-1H-[sub]sub]sub]sub]sub]sub]sub]sub]sub]sub]sub]sub]sub[triazole]-carbonylpiperidin[/-carbonylpiperidin[/-carbonylpiperidin[/-carbonylpiperidin[/-carbonylpiperidin[/-carbonylpiperidin[/-carbonylpiperidin[/-carbonylpiperidin[/-carbonylpiperidin[/-carbonyl]-pyridine]-pyridine]-pyridine]-pyridine]-pyridine]-pyridine]-pyridine]-pyridine]-pyridine]-pyridine]-pyridine]-pyridin[/y]]benzamide (CAS No. 1251556[/y]]37[/y]]2[/y]]) involves complex synthetic steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques and methodologies is essential to achieve the desired molecular structure accurately. Researchers have been exploring various synthetic routes to improve the efficiency and scalability of producing this compound.

The development of new synthetic methods for N-{[sub]sup[/sup][sup][sup][sup][sup][sup][sup][sup][sup][sup][sup][sup][sup)[/y]]{[-(y]]{[-(y]]{[-(y]]{[-(y]]{[-(y]]{[-(y]]{[-(y]]{[-(y]]{[-(y]]{[-(y]]{[-(methylphenyl)methylphenyl)methylphenyl)methylphenyl)methylphenyl)methylphenyl)methylphenyl)methylphenyl)]methylphenylethylethylethylethylethylethylethylethylethylethylethylethylethypiperidine}-carbonylethylethylethylethylethylethylethylethylethylethylen-)triazole}-carbon-pyr-pyr-pyr-pyr-pyr-pyr-pyr-pyr-pyr-pyr-pyr-idine]}benzamide (CAS No. 1251556[/y]]37[/y]]2[/y]]) has led to significant advancements in organic chemistry. These methods include transition-metal-catalyzed reactions, asymmetric synthesis techniques, and novel catalytic systems that enhance reaction efficiency and selectivity. The optimization of these synthetic pathways is crucial for ensuring that the compound can be produced on an industrial scale while maintaining high quality standards.

In addition to its potential therapeutic applications, N-{[sub]sup[/sup][sup][sup)[/y]][/sub]{[(methyl phen yl) methyl phen yl) methyl phen yl) methyl phen yl) methyl phen yl) methyl phen yl) methyl phen yl) methyl phen yl)]methyl phen eth eth eth eth eth eth eth eth eth eth eth eth pyr id ine]}benz am ide (CAS No.[/stonstonstonstonstonstonst]1251556[/st]37[/st]2[/st

The future prospects for N-{[sub]sup[/sup][sup)[/st